N'-(4-methoxybenzoyl)-3-nitrobenzohydrazide

• IUPAC Name: N'-(4-methoxybenzoyl)-3-nitrobenzohydrazide
• InChI: InChI=1S/C15H13N3O5/c1-23-13-7-5-10(6-8-13)14(19)16-17-15(20)11-3-2-4-12(9-11)18(21)22/h2-9H,1H3,(H,16,19)(H,17,20)
• InChI Key: KZSIKBNBCMBJLY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NNC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H13N3O5
• Molecular Weight: 315.28 g/mol

Description

“N’-(4-methoxybenzoyl)-3-nitrobenzohydrazide” is a complex organic compound. It likely contains a benzoyl group (a type of acyl group derived from benzoic acid) and a nitro group (a functional group consisting of nitrogen and oxygen), both of which are common in organic chemistry.

Scientific Research Applications

Antibacterial and Antifungal Activities

• Synthesis and Antibacterial Activity of Hydrazides : A study by Zvereva et al. (2005) synthesized a series of hydrazides, including β-N-(4-methoxybenzoyl)- and β-N-(3-nitrobenzoyl)hydrazides, and tested them for antibacterial activity. The compounds were synthesized with yields of 52 – 88% and were characterized for their antibacterial properties (Zvereva et al., 2005).
• Antibiotic Activity of Acylsemicarbazides : Research by Barbosa et al. (1990) explored the antifungal and antibacterial activities of new acyl and acylthiosemicarbazides. They found that 4-methoxy-3-nitrobenzoyl derivatives were completely inactive, suggesting a specific interaction of these compounds with microbial agents (Barbosa et al., 1990).

Crystal Structures and Syntheses

• N′-(4-Methoxybenzylidene)-4-nitrobenzohydrazide : Yuan-Zhi Wang et al. (2008) reported on the synthesis of this compound and discussed its crystal structure. This study contributes to understanding the molecular geometry and potential chemical reactivity of such compounds (Wang et al., 2008).

Xanthine Oxidase Inhibitory Activity

• Xanthine Oxidase Inhibitory Hydrazones : Research by Han et al. (2022) synthesized a series of hydrazones with inhibitory activities against xanthine oxidase, an enzyme involved in metabolic processes. This study highlights the potential of these compounds in managing conditions like gout or hyperuricemia (Han et al., 2022).

Cholinesterase Inhibitory Potential

• Triazole Derivatives as Cholinesterase Inhibitors : A study by Arfan et al. (2018) investigated the enzymatic potential of new triazoles derived from 4-methoxybenzoic acid. These compounds showed significant inhibitory activity against cholinesterase enzymes, suggesting potential applications in treating diseases like Alzheimer's (Arfan et al., 2018).

Molecular Shape and Electronic Factors

• Ferroelectric Nematic Phase Study : Tufaha et al. (2023) explored the synthesis and characterization of mesogens including compounds derived from 4-methoxybenzoyl. Their study provides insights into the electronic properties and the influence on ferroelectric nematic phases, relevant in the field of liquid crystal technology (Tufaha et al., 2023).

Synthesis and Characterization for New Materials

• Synthesis of Vanadium Complexes with Aroylhydrazone Ligands : Research by Liu et al. (2015) discusses the synthesis of new vanadium complexes with aroylhydrazone ligands, including N'-(2-hydroxynaphthyl)ethylidene-4-nitrobenzohydrazide. These complexes have potential biochemical applications and offer insights into the development of novel materials (Liu et al., 2015).